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Compound of Interest

Compound Name: N-Boc-diethanolamine

Cat. No.: B1683091

Essential Safety and Handling Guide for N-Boc-
Diethanolamine

This guide provides crucial safety and logistical information for the handling and disposal of N-
Boc-diethanolamine, tailored for researchers, scientists, and professionals in drug
development. Following these procedures is essential for ensuring laboratory safety and proper
chemical management.

Hazard Identification and Physical Properties

N-Boc-diethanolamine is a combustible liquid that requires careful handling to prevent contact
with skin, eyes, and clothing[1]. It is a building block used in chemical synthesis, such as for
cationic lipids and as a monomer for polyurethanes. While specific toxicity data for N-Boc-
diethanolamine is limited, related diethanolamine compounds are known to be irritants and
may cause damage to the liver and kidneys[2]. Therefore, treating this chemical with a high
degree of caution is imperative.

For research use only, not intended for diagnostic or therapeutic use[3].
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Property Value

Molecular Formula CoH19NO4

Molecular Weight 205.25 g/mol

Appearance Colorless to yellow low melting solid
Density 1.085 g/mL at 20 °C

Boiling Point 94 - 96 °C at 0.2 torr

Melting Point 22 °C

Refractive Index n20/D 1.460

Storage Class Code

10 - Combustible liquids

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling N-Boc-

diethanolamine. The following table summarizes the required PPE.

© 2025 BenchChem. All rights reserved.

2/6 Tech Support


https://www.benchchem.com/product/b1683091?utm_src=pdf-body
https://www.benchchem.com/product/b1683091?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683091?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Body Part Required PPE

Chemical safety goggles or a face shield are

necessary to protect against splashes[1][4].
Eyes/Face Ensure eye protection meets OSHA's 29 CFR

1910.133 or European Standard EN166

regulations[1].

Wear appropriate protective gloves (e.g., Butyl,
Ski Nitrile, Neoprene, or Viton) and clothing to
in
prevent skin exposure[1][2]. A lab coat or

chemical-resistant suit is recommended.

A NIOSH-approved respirator, such as a dust
mask type N95 (US), should be used. In cases
of inadequate ventilation or potential for aerosol
) generation, a full-face or half-mask air-purifying
Respiratory respirator is required[4][5][6]. A respiratory
protection program that meets OSHA's 29 CFR
1910.134 and ANSI Z88.2 requirements or

European Standard EN 149 must be followed[1].

Operational Plan: Safe Handling Protocol

Adherence to a strict operational protocol is crucial for minimizing exposure and ensuring
safety.

[EEN

. Preparation:

Ensure that an eyewash station and a safety shower are readily accessible and in close
proximity to the workstation[1].

Work in a well-ventilated area, preferably under a chemical fume hood[1].

Handle the substance under an inert gas atmosphere, such as nitrogen or argon, and protect
it from moisture as it is hygroscopic[4][7][8].

N

. Handling:
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e Avoid contact with skin, eyes, and clothing[1].

e Do not breathe in dust, fumes, gas, mist, vapors, or spray[9].
o Keep the container tightly closed when not in use[1].

e Wash hands thoroughly after handling the chemical[1].

3. Storage:

» Store in a cool, dry, and well-ventilated area away from incompatible substances like strong
oxidizing agents and strong acids[1][8].

o Keep the container tightly sealed to prevent moisture contamination[7].

Emergency Procedures

First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making
sure to lift the upper and lower eyelids. Seek immediate medical attention[1].

o Skin Contact: Remove all contaminated clothing and shoes. Flush the affected skin with
plenty of water for at least 15 minutes. Get medical aid[1].

 Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer
oxygen. If the person is not breathing, give artificial respiration. Seek medical attention[1].

 Ingestion: If the person is conscious and alert, give 2-4 cupfuls of milk or water. Do not
induce vomiting. Never give anything by mouth to an unconscious person. Get medical aid
immediately[1].

Spill and Leak Procedures:
o Evacuate personnel from the area and ensure adequate ventilation.
» Absorb the spill with an inert material such as vermiculite, sand, or earth[1].

e Place the absorbed material into a suitable, sealed container for disposal[1].
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e Clean the spill area thoroughly. Do not wash the chemical into the sewer system|[2].

Disposal Plan

Proper disposal of N-Boc-diethanolamine is critical to avoid environmental contamination.

o All waste materials must be disposed of in accordance with federal, state, and local
environmental regulations[10].

e Do not dispose of the chemical in sewers, on the ground, or in any body of water[11].
o Contact a licensed professional waste disposal service to dispose of this material[10].

o Contaminated packaging should be handled in the same manner as the product itself. One
disposal option is to dissolve or mix the material with a combustible solvent and burnitin a
chemical incinerator equipped with an afterburner and scrubber[10].

Visualized Workflow for Handling N-Boc-
Diethanolamine

The following diagram illustrates the essential steps for the safe handling of N-Boc-
diethanolamine, from preparation to disposal.

Caption: Safe handling workflow for N-Boc-diethanolamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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